Cas no 1707727-92-1 (2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone)

• Product Name: 2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone
• CAS No: 1707727-92-1
• MF: C₉H₁₁F₃N₄O
• MW: 248.205051660538
• CID: 5058962
• Update Time: 2025-06-12

2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone
• 2-Amino-1-(3-trifluoromethyl-1,4,6,7-tetrahydro-pyrazolo[4,3-c]pyridin-5-yl)-ethanone

• Inchi： 1S/C9H11F3N4O/c10-9(11,12)8-5-4-16(7(17)3-13)2-1-6(5)14-15-8/h1-4,13H2,(H,14,15)
• InChI Key： CRTOWZZNPOYLNK-UHFFFAOYSA-N
• SMILES： FC(C1C2=C(CCN(C(CN)=O)C2)NN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 309
• XLogP3: -0.4
• Topological Polar Surface Area: 75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone

Introduction to 2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone (CAS No. 1707727-92-1) and Its Significance in Modern Chemical Biology

2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone, identified by its CAS number 1707727-92-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that exhibit promising properties for therapeutic applications, particularly in the realm of drug discovery and development.

The molecular structure of 2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone incorporates several key pharmacophoric elements that contribute to its biological relevance. The presence of a pyrazolo[4,3-c]pyridine core is particularly noteworthy, as this scaffold is known to be prevalent in many bioactive molecules. Pyrazolo[4,3-c]pyridines have been extensively studied for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable candidates for medicinal chemistry.

One of the most striking features of this compound is the incorporation of a trifluoromethyl group at the 3-position of the pyrazolo[4,3-c]pyridine ring. The trifluoromethyl group is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of molecules, thereby improving their bioavailability. This modification is particularly important in drug design, as it can significantly influence the pharmacokinetic properties of a compound. Furthermore, the trifluoromethyl group often increases the binding affinity of a molecule to its target, making it a desirable feature in the development of novel therapeutics.

The ethanone moiety at the 1-position of the molecule introduces an amine group that can participate in hydrogen bonding interactions. This feature is crucial for ensuring proper binding to biological targets and can be exploited to fine-tune the pharmacological properties of the compound. Additionally, the presence of a secondary amine group provides a site for further chemical modification, allowing for the development of derivatives with enhanced biological activity or improved pharmacokinetic profiles.

Recent research has highlighted the potential of 2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone (CAS No. 1707727-92-1) in various therapeutic areas. Studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in inflammatory diseases and cancer. The pyrazolo[4,3-c]pyridine core and the trifluoromethyl group are believed to play key roles in mediating these effects by interacting with specific binding sites on target proteins.

In particular, investigations have shown that this compound may have anti-inflammatory properties by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). The ability of 2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone to inhibit these enzymes suggests that it could be a valuable candidate for developing new treatments for conditions such as rheumatoid arthritis and other inflammatory disorders.

Furthermore, preclinical studies have indicated that this compound may possess anticancer properties. The pyrazolo[4,3-c]pyridine scaffold has been shown to interact with various kinases and other signaling proteins that are critical for cancer cell proliferation and survival. By targeting these pathways, 2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone may be able to induce apoptosis or inhibit tumor growth. These findings have opened up new avenues for research into novel anticancer therapies.

The synthesis of 2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone represents a significant achievement in synthetic organic chemistry. The construction of the pyrazolo[4,3-c]pyridine core requires multi-step synthetic strategies that involve condensation reactions and cyclization processes. The introduction of the trifluoromethyl group typically involves halogenation followed by metal-mediated cross-coupling reactions. These synthetic methodologies highlight the complexity and precision required in developing such bioactive molecules.

The importance of high-quality synthetic methodologies cannot be overstated when it comes to drug development. Efficient and scalable synthesis ensures that sufficient quantities of a compound can be produced for preclinical testing and eventual clinical trials. Advances in synthetic chemistry have enabled researchers to access complex molecular structures with greater ease than ever before, which has accelerated the pace of drug discovery.

As our understanding of biological pathways continues to evolve, so does our ability to design molecules that target specific disease mechanisms. The case of 2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone (CAS No. 1707727-92-1) exemplifies how structural features can be tailored to achieve desired biological outcomes. By leveraging insights from structural biology and computational modeling, chemists can design molecules with high precision and predict their potential therapeutic effects.

In conclusion,2-Amino-1-(3-(trifluoromethyl)-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and potential biological activities make it an attractive molecule for investigating new therapeutic strategies against various diseases. As research continues to uncover new insights into its mechanisms of action,this compound holds great promise for improving human health through innovative pharmaceutical interventions.